Cas no 2171977-71-0 (5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171977-71-0
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6162376
• PubChem ID: 165748741
• Update Time: 2025-06-12

5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol
• 2171977-71-0
• [5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593307

• Inchi： 1S/C10H19N3O2/c1-4-8(5-2)13-10(7-15-3)9(6-14)11-12-13/h8,14H,4-7H2,1-3H3
• InChI Key： JEFAPHQGEPVICB-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CO)N=NN1C(CC)CC

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171977-71-0)

5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, characterized by a triazole ring fused with a pentan-3-yl side chain and a methoxymethyl functional group, make it a versatile intermediate for the development of novel bioactive molecules. The compound's molecular formula and stereochemical configuration contribute to its potential applications in drug discovery and medicinal chemistry.

The CAS No. 2171977-71-0 provides a unique identifier for this chemical entity, facilitating its recognition in scientific literature, databases, and regulatory filings. This compound has garnered attention due to its structural similarity to known pharmacophores found in therapeutic agents. The presence of the triazole moiety is particularly noteworthy, as triazoles are widely recognized for their role in medicinal chemistry, often serving as key structural components in drugs targeting various biological pathways.

In recent years, there has been growing interest in the development of triazole-based derivatives as potential therapeutic agents. The pentan-3-yl substituent introduces a hydrophobic region that can enhance membrane permeability, making such compounds attractive for oral administration. Additionally, the methoxymethyl group acts as a protecting group or linker, which can be strategically modified during synthetic pathways to introduce other functional groups or to optimize pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that derivatives of 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol may exhibit inhibitory effects on enzymes or receptors involved in inflammatory responses and metabolic disorders. These findings are particularly relevant given the increasing prevalence of chronic diseases worldwide.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between hydrazines and nitrile oxides, followed by alkylation and functional group transformations. The use of pentafluorobenzyl protecting groups has been reported to enhance stability during synthetic intermediates, ensuring high yields and purity. Such synthetic strategies are critical for producing compounds suitable for preclinical and clinical evaluations.

One of the most promising applications of 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol lies in its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. The triazole ring can be incorporated into kinase inhibitors to improve binding affinity and selectivity. Preliminary studies have shown that analogs of this compound exhibit inhibitory activity against several kinases, including those overexpressed in cancer cells.

The compound's solubility profile is another critical factor influencing its pharmaceutical applicability. While the exact solubility data may vary depending on the formulation and environmental conditions, modifications such as introducing polar functional groups or using solubilizing agents can enhance bioavailability. This is particularly important for oral formulations where poor solubility can limit absorption and therapeutic efficacy.

Regulatory considerations also play a significant role in the development of new chemical entities like 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing compounds into clinical trials. Documentation must include detailed information on synthesis pathways, purity assessments, stability studies, and toxicological evaluations to ensure safety and efficacy.

The role of high-throughput screening (HTS) has been instrumental in identifying novel drug candidates derived from structurally diverse libraries. Compounds like 5-(methoxymethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanol are often screened against large panels of biological targets to identify potential therapeutic applications. HTS allows researchers to rapidly assess thousands of compounds for activity against specific enzymes or receptors without extensive prior knowledge of their mechanisms.

In conclusion,5-(methoxymethyl)-1-(pentan-3-y l)-1H - 1 ,2 , 3 - tri azol - 4 - ylmethanol (CAS No . 2171977 - 71 - 0) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with recent advances in synthetic methodologies and computational biology , position it as a valuable tool for developing next-generation therapeutics . Continued investigation into its biological activity , pharmacokinetic properties , and synthetic optimization will be crucial for realizing its full potential in drug discovery .